Cas no 36726-69-9 (4-Methoxyquinoline-2-carbonitrile)

4-Methoxyquinoline-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-methoxyquinoline-2-carbonitrile
- 2-cyano-4-methoxyquinoline
- SB67922
- 4-Methoxyquinoline-2-carbonitrile
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- Inchi: 1S/C11H8N2O/c1-14-11-6-8(7-12)13-10-5-3-2-4-9(10)11/h2-6H,1H3
- InChI Key: LSCCGTXBLIZBJA-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C#N)N=C2C=CC=CC2=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 245
- XLogP3: 2.2
- Topological Polar Surface Area: 45.9
4-Methoxyquinoline-2-carbonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Chemenu | CM223496-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 1g |
$453 | 2023-01-02 | |
Alichem | A189009677-250mg |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 250mg |
$180.25 | 2023-09-02 | |
eNovation Chemicals LLC | Y1109980-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 1g |
$550 | 2025-02-22 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1734583-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 98% | 1g |
¥2912.00 | 2024-05-16 | |
eNovation Chemicals LLC | Y1109980-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 1g |
$550 | 2025-02-24 | |
Chemenu | CM223496-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 1g |
$389 | 2021-08-04 | |
Alichem | A189009677-1g |
4-Methoxyquinoline-2-carbonitrile |
36726-69-9 | 95% | 1g |
$433.62 | 2023-09-02 |
4-Methoxyquinoline-2-carbonitrile Related Literature
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Sally A. Wasileski,Michael J. Weaver Faraday Discuss., 2002,121, 285-300
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Pierre-Antoine Nocquet,Raphaël Hensienne,Joanna Wencel-Delord,Eric Wimmer,Damien Hazelard Org. Biomol. Chem., 2015,13, 9176-9180
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Dipendu Mandal,Pranab Deb,Bijan Mondal,Arunabha Thakur,Joseph Ponniah S,Sundargopal Ghosh RSC Adv., 2013,3, 18614-18625
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Khodayar Gholivand,Foroogh Molaei New J. Chem., 2015,39, 3747-3757
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Huy Quang Lê,Yibo Ma,Marc Borrega,Herbert Sixta Green Chem., 2016,18, 5466-5476
Additional information on 4-Methoxyquinoline-2-carbonitrile
4-Methoxyquinoline-2-carbonitrile (CAS No. 36726-69-9)
4-Methoxyquinoline-2-carbonitrile, with the CAS registry number 36726-69-9, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, materials science, and pharmacology. This compound is characterized by its quinoline skeleton, which serves as a foundational structure for various functional groups. The presence of a methoxy group at the 4-position and a cyano group at the 2-position imparts unique electronic and structural properties to this molecule, making it a valuable building block in modern chemical research.
The synthesis of 4-Methoxyquinoline-2-carbonitrile has been extensively studied, with researchers exploring various methodologies to optimize its preparation. Recent advancements have focused on green chemistry approaches, such as using microwave-assisted synthesis or catalytic systems to enhance reaction efficiency and reduce environmental impact. These methods not only improve the yield but also ensure better control over the stereochemistry and regioselectivity of the product.
In terms of applications, 4-Methoxyquinoline-2-carbonitrile has demonstrated potential in several areas. In materials science, it has been utilized as a precursor for the synthesis of advanced materials, including coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, tunable pore sizes, and excellent catalytic activity, making them suitable for applications in gas storage, sensing, and catalysis.
The compound's role in pharmacology is equally promising. Researchers have investigated its biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted its ability to inhibit specific enzymes associated with neurodegenerative diseases, suggesting its potential as a lead compound for drug development. Additionally, its cyano group and methoxy group provide opportunities for further functionalization, enabling the creation of derivatives with enhanced bioavailability and efficacy.
In the realm of organic synthesis, 4-Methoxyquinoline-2-carbonitrile serves as an excellent platform for constructing complex molecular architectures. Its quinoline skeleton can undergo various transformations, such as cyclization reactions or cross-coupling processes, to generate diverse structures with intricate topologies. These transformations are often facilitated by modern catalytic systems, such as palladium-catalyzed reactions or organocatalysts, which have revolutionized the field of synthetic chemistry.
The latest research on 4-Methoxyquinoline-2-carbonitrile has also explored its applications in optoelectronic materials. By incorporating this compound into conjugated systems or polymer frameworks, scientists have developed materials with improved charge transport properties and photoluminescence efficiency. These materials hold great promise for use in organic light-emitting diodes (OLEDs), solar cells, and sensors.
In conclusion, 4-Methoxyquinoline-2-carbonitrile (CAS No. 36726-69-9) is a multifaceted compound that continues to drive innovation across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies uncover new applications and synthetic strategies for this compound, its significance in the chemical sciences is expected to grow further.
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